Cas no 85477-01-6 (2,4,5-Trimethoxybenzenesulfonyl chloride)

• Product Name: 2,4,5-Trimethoxybenzenesulfonyl chloride
• CAS No: 85477-01-6
• MF: C₉H₁₁ClO₅S
• MW: 266.698641061783
• MDL: MFCD21875818
• CID: 664224
• PubChem ID: 13179805
• Update Time: 2025-06-12

2,4,5-Trimethoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,4,5-trimethoxy-
• 2,4,5-trimethoxybenzenesulfonyl chloride
• 2,4,5-trimethoxybenzene-1-sulfonyl chloride
• D85724
• MFCD21875818
• AKOS016360772
• CS-0238661
• LSFOYENWQJZHKY-UHFFFAOYSA-N
• NS-04213
• 2,4,5-trimethoxy benzene sulfonyl chloride
• EN300-1990273
• DTXSID80525084
• SCHEMBL2496224
• 85477-01-6
• 2,4,5-Trimethoxybenzenesulfonyl chloride

• MDL： MFCD21875818
• Inchi： 1S/C9H11ClO5S/c1-13-6-4-8(15-3)9(16(10,11)12)5-7(6)14-2/h4-5H,1-3H3
• InChI Key： LSFOYENWQJZHKY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(OC)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 266.0015723g/mol
• Monoisotopic Mass: 266.0015723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 400.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,4,5-Trimethoxybenzenesulfonyl chloride

Introduction to 2,4,5-Trimethoxybenzenesulfonyl Chloride (CAS No. 85477-01-6)

2,4,5-Trimethoxybenzenesulfonyl chloride (CAS No. 85477-01-6) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a sulfonyl chloride functional group and three methoxy substituents on the benzene ring. The combination of these functional groups imparts specific reactivity and solubility properties that make it a valuable reagent in various synthetic processes.

The molecular formula of 2,4,5-Trimethoxybenzenesulfonyl chloride is C₉H₁₀O₅S, and its molecular weight is 234.23 g/mol. The compound is a white crystalline solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This group readily undergoes nucleophilic substitution reactions, making it an excellent electrophile in organic synthesis.

In the context of pharmaceutical research, 2,4,5-Trimethoxybenzenesulfonyl chloride has been utilized as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound in the synthesis of novel inhibitors for the treatment of neurodegenerative diseases. The researchers found that derivatives of 2,4,5-Trimethoxybenzenesulfonyl chloride exhibited potent inhibitory activity against specific enzymes involved in the pathogenesis of Alzheimer's disease.

Beyond its applications in drug discovery, 2,4,5-Trimethoxybenzenesulfonyl chloride has also found use in materials science. Its unique chemical properties make it suitable for the preparation of functional polymers and coatings. A study published in Macromolecules in 2022 described the synthesis of novel polymeric materials using this compound as a monomer. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them promising candidates for advanced materials applications.

The synthetic versatility of 2,4,5-Trimethoxybenzenesulfonyl chloride is further demonstrated by its use in the preparation of complex organic molecules. In a recent publication in Tetrahedron Letters, researchers detailed a multi-step synthesis involving this compound to produce a series of highly functionalized aromatic compounds. These compounds showed potential as intermediates for the synthesis of natural products and pharmaceuticals.

In terms of safety and handling, it is important to note that 2,4,5-Trimethoxybenzenesulfonyl chloride, like other sulfonyl chlorides, can be reactive and should be handled with care. Proper personal protective equipment (PPE) should be worn during handling to avoid skin contact and inhalation. Additionally, it is recommended to store this compound in a cool, dry place away from incompatible materials.

The environmental impact of 2,4,5-Trimethoxybenzenesulfonyl chloride is another important consideration. While there are currently no specific regulations governing its disposal or environmental impact, best practices for waste management should be followed to minimize any potential environmental harm. This includes proper disposal methods and adherence to local environmental regulations.

In conclusion, 2,4,5-Trimethoxybenzenesulfonyl chloride (CAS No. 85477-01-6) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an indispensable reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in scientific and industrial contexts is likely to grow even further.